Cas no 1105211-94-6 (3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)thieno[3,2-d]pyrimidin-4-one
- 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
-
- Inchi: 1S/C19H12ClFN2OS/c20-16-7-2-1-4-13(16)9-23-11-22-17-15(10-25-18(17)19(23)24)12-5-3-6-14(21)8-12/h1-8,10-11H,9H2
- InChI Key: SREQYGWLERZOJM-UHFFFAOYSA-N
- SMILES: C1N(CC2=CC=CC=C2Cl)C(=O)C2SC=C(C3=CC=CC(F)=C3)C=2N=1
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-6819-2μmol |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-6819-5μmol |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-6819-10μmol |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-6819-20μmol |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-6819-1mg |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-6819-2mg |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-6819-3mg |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-6819-4mg |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-6819-5mg |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-6819-10mg |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1105211-94-6 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
Introduction to 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1105211-94-6)
3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 1105211-94-6, belongs to the thienopyrimidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities. The presence of both chloro and fluoro substituents in its molecular structure enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.
The chemical structure of 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one features a thiophene ring fused with a pyrimidine core, which is a common motif in many bioactive molecules. The thieno[3,2-d]pyrimidin-4-one scaffold is particularly interesting because it combines the aromatic stability of the thiophene ring with the nitrogen-rich environment of the pyrimidine ring, providing a rich platform for interactions with biological targets. The compound's molecular formula and connectivity contribute to its complex three-dimensional shape, which is crucial for its binding affinity and specificity.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. Among these, thienopyrimidines have emerged as a significant class of scaffolds due to their ability to modulate various biological pathways. The compound in question, 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, has been studied for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer and inflammation. Its dual substitution pattern with chloro and fluoro groups suggests that it may exhibit enhanced binding interactions with target proteins.
One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The combination of structural features such as the thieno[3,2-d]pyrimidin-4-one core and the presence of halogen atoms has been shown to improve pharmacokinetic properties such as solubility and metabolic stability. These characteristics are essential for ensuring that a drug candidate can reach its target site effectively and remain active within the body for an appropriate duration.
The synthesis of 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the thienopyrimidine core through cyclization reactions followed by functionalization at specific positions using chloro and fluoro substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.
The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown that it can inhibit the activity of enzymes such as kinases, which are overexpressed in various types of cancer. The presence of both chloro and fluoro groups appears to enhance its binding affinity for these targets, leading to potent inhibitory effects. Additionally, studies have indicated that it may exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses.
The development of new therapeutic agents relies heavily on understanding the mechanisms by which they interact with biological systems. In the case of 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, computational modeling has been used to predict how it might bind to its target proteins. These models help researchers identify key interactions that contribute to its biological activity and guide further optimization efforts.
One area of particular interest is the compound's potential application in oncology. Cancer cells often exhibit altered signaling pathways that drive their growth and survival. By targeting these pathways with small molecules like 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, researchers aim to develop treatments that can selectively inhibit cancer cell proliferation while minimizing side effects on healthy cells. Preclinical data suggests that this compound may be effective against several types of cancer by interfering with critical signaling cascades.
The future direction of research on this compound includes further exploration of its pharmacological profile through more comprehensive preclinical studies. These studies will help determine its efficacy and safety in animal models before moving on to human clinical trials. Additionally, efforts are underway to optimize its chemical structure to improve its pharmacokinetic properties and reduce potential toxicity.
The significance of 3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one lies not only in its potential therapeutic applications but also in its contribution to our understanding of heterocyclic chemistry. As more compounds like this are discovered and studied, we gain valuable insights into how molecular structure influences biological activity. This knowledge is crucial for designing future generations of drugs that are more effective and better tolerated by patients.
1105211-94-6 (3-[(2-chlorophenyl)methyl]-7-(3-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)